Cas no 1307248-78-7 (2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile)
1307248-78-7 structure
Product Name:2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile
CAS No:1307248-78-7
MF:C11H8N4O
MW:212.207421302795
CID:3167493
PubChem ID:58268556
Update Time:2025-04-21
2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL1806040
- 2-(4-Formyl-3-methyl-pyrazol-1-yl)pyridine-3-carbonitrile
- MWHYMCRAIVRANE-UHFFFAOYSA-N
- 2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile
- CS-0444513
- 1307248-78-7
-
- Inchi: 1S/C11H8N4O/c1-8-10(7-16)6-15(14-8)11-9(5-12)3-2-4-13-11/h2-4,6-7H,1H3
- InChI Key: MWHYMCRAIVRANE-UHFFFAOYSA-N
- SMILES: O=CC1=CN(C2C(C#N)=CC=CN=2)N=C1C
Computed Properties
- Exact Mass: 212.06981089Da
- Monoisotopic Mass: 212.06981089Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 71.6Ų
2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM177524-1g |
2-(4-formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile |
1307248-78-7 | 95% | 1g |
$830 | 2021-08-05 | |
| Chemenu | CM177524-1g |
2-(4-formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile |
1307248-78-7 | 95% | 1g |
$693 | 2024-08-02 | |
| Alichem | A049005637-1g |
2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile |
1307248-78-7 | 95% | 1g |
749.70 USD | 2021-06-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515180-1g |
2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile |
1307248-78-7 | 98% | 1g |
¥5826.00 | 2024-08-09 |
2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
1307248-78-7 (2-(4-Formyl-3-methyl-1H-pyrazol-1-yl)nicotinonitrile) Related Products
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